Cas no 86490-98-4 (4-(4-ethylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(4-ethylphenyl)-2-methylbutanoic acid
• CAS No: 86490-98-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6430378
• PubChem ID: 13130498
• Update Time: 2025-11-01

4-(4-ethylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenyl)-2-methylbutanoic acid
• 86490-98-4
• AKOS017555691
• EN300-1838881

• Inchi： 1S/C13H18O2/c1-3-11-6-8-12(9-7-11)5-4-10(2)13(14)15/h6-10H,3-5H2,1-2H3,(H,14,15)
• InChI Key： QQMDRTVDVOFFHT-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(4-ethylphenyl)-2-methylbutanoic acid

Introduction to 4-(4-ethylphenyl)-2-methylbutanoic acid (CAS No. 86490-98-4)

4-(4-ethylphenyl)-2-methylbutanoic acid, also known by its CAS number 86490-98-4, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an aromatic ring substituted with an ethyl group and a branched carboxylic acid moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 4-(4-ethylphenyl)-2-methylbutanoic acid is C₁₃H₁₈O₂, and its molecular weight is approximately 206.28 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for use in a wide range of chemical reactions and processes.

In the pharmaceutical industry, 4-(4-ethylphenyl)-2-methylbutanoic acid has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of 4-(4-ethylphenyl)-2-methylbutanoic acid that exhibited potent anti-inflammatory activity. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 4-(4-ethylphenyl)-2-methylbutanoic acid has also been investigated for its potential in materials science. Its unique structure and functional groups make it suitable for use in the synthesis of polymers and other advanced materials. A 2022 study published in the Polymer Chemistry journal described the preparation of copolymers containing 4-(4-ethylphenyl)-2-methylbutanoic acid units, which exhibited enhanced thermal stability and mechanical strength compared to conventional polymers. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 4-(4-ethylphenyl)-2-methylbutanoic acid can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-ethylbenzaldehyde with 3-methylbutyric acid followed by reduction and subsequent oxidation steps. This multi-step process allows for high yields and good control over the purity of the final product. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic routes, making them more attractive for industrial applications.

The safety profile of 4-(4-ethylphenyl)-2-methylbutanoic acid is an important consideration for both laboratory and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers or acids.

In conclusion, 4-(4-ethylphenyl)-2-methylbutanoic acid (CAS No. 86490-98-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and versatile properties make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.